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Compound of Interest

Compound Name: Desmethoxy Iopromide

CAS No.: 76350-28-2

Cat. No.: B602077

Get Quote

Foreword: Understanding the Significance of a
Seemingly Minor Impurity
In the world of pharmaceutical development and manufacturing, the pursuit of purity is

paramount. The active pharmaceutical ingredient (API) is, of course, the star of the show, but

its troupe of related substances—impurities—demand equal, if not greater, scrutiny. These

molecules, often structurally similar to the API, can arise from the synthetic pathway,

degradation, or storage. Their presence, even in minute quantities, can have significant

implications for the safety, efficacy, and stability of the final drug product.

This technical guide delves into the world of one such impurity: Desmethoxy Iopromide. As a

known process-related impurity and potential degradation product of the widely used non-ionic

X-ray contrast agent Iopromide, a thorough understanding of its properties, formation, and

control is critical for any researcher, scientist, or drug development professional working with

Iopromide. This document moves beyond a simple recitation of facts, offering insights into the
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causality behind analytical method development, the logic of regulatory control, and the

practical considerations for ensuring the quality of Iopromide.

Physicochemical Characterization and Identification
Desmethoxy Iopromide, also recognized by pharmacopeias as Iopromide Impurity B or

Iopromide Related Compound B, is a close structural analog of Iopromide. The key

differentiating feature is the substitution of the methoxyacetyl group on the aromatic ring with a

simple acetyl group.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

The structural similarity to Iopromide dictates its physicochemical properties, which are crucial

for developing appropriate analytical and purification methods. Like Iopromide, Desmethoxy
Iopromide is a complex, poly-iodinated aromatic compound with multiple hydrophilic side

chains, rendering it water-soluble.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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